Cas no 543740-74-5 (2-Iodo-6-nitro-4-(trifluoromethyl)aniline)

2-Iodo-6-nitro-4-(trifluoromethyl)aniline is a halogenated aromatic compound featuring an iodo substituent, a nitro group, and a trifluoromethyl group on an aniline backbone. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of agrochemicals or pharmaceuticals. The electron-withdrawing nitro and trifluoromethyl groups enhance its electrophilic character, while the iodine atom offers versatility for further functionalization via metal-catalyzed transformations. Its well-defined reactivity profile and stability under controlled conditions make it a reliable building block for constructing complex molecules. Proper handling is advised due to potential sensitivity to light and heat.

2-Iodo-6-nitro-4-(trifluoromethyl)aniline structure

543740-74-5 structure

Product Name:2-Iodo-6-nitro-4-(trifluoromethyl)aniline

CAS No:543740-74-5

MF:C₇H₄F₃IN₂O₂

MW:332.018544197083

MDL:MFCD14560546

CID:1027204

PubChem ID:12143561

Update Time:2025-06-08

2-Iodo-6-nitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-6-nitro-4-(trifluoromethyl)aniline
- 4-Amino-3-iodo-5-nitrobenzotrifluoride
- AG-L-23588
- ANW-55409
- CTK5A0723
- MD-0030
- 2-Iodo-6-nitro-4-(trifluoromethyl)aniline, 2-Amino-3-iodo-5-(trifluoromethyl)nitrobenzene
- CS-0207979
- G11668
- SCHEMBL18825074
- Benzenamine, 2-iodo-6-nitro-4-(trifluoromethyl)-
- AKOS005073456
- 543740-74-5
- 4-Amino-3-iodo-5-nitrobenzotrifluoride 95+%
- A870475
- DTXSID50478492
- MFCD14560546
- XVVSZOLVVQYKIK-UHFFFAOYSA-N
- MDL： MFCD14560546
- Inchi： 1S/C7H4F3IN2O2/c8-7(9,10)3-1-4(11)6(12)5(2-3)13(14)15/h1-2H,12H2
- InChI Key： XVVSZOLVVQYKIK-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)(F)F)=CC(=C1N)[N+](=O)[O-]

Computed Properties

Exact Mass: 331.92696g/mol
Monoisotopic Mass: 331.92696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 71.8Å²

2-Iodo-6-nitro-4-(trifluoromethyl)aniline Security Information

HazardClass：IRRITANT

2-Iodo-6-nitro-4-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148778-1g	2-Iodo-6-nitro-4-(trifluoromethyl)aniline	543740-74-5	95%	1g	$196.88	2023-09-01
Alichem	A019148778-5g	2-Iodo-6-nitro-4-(trifluoromethyl)aniline	543740-74-5	95%	5g	$415.16	2023-09-01
Apollo Scientific	PC7943-500mg	4-Amino-3-iodo-5-nitrobenzotrifluoride	543740-74-5	95+%	500mg	£145.00	2024-05-25
Apollo Scientific	PC7943-1g	4-Amino-3-iodo-5-nitrobenzotrifluoride	543740-74-5	95+%	1g	£185.00	2024-05-25
Apollo Scientific	PC7943-5g	4-Amino-3-iodo-5-nitrobenzotrifluoride	543740-74-5	95+%	5g	£495.00	2024-05-25
abcr	AB270324-500 mg	2-Iodo-6-nitro-4-(trifluoromethyl)aniline; 95%	543740-74-5		500MG	€203.30	2022-09-01
abcr	AB270324-1 g	2-Iodo-6-nitro-4-(trifluoromethyl)aniline; 95%	543740-74-5		1g	€299.00	2022-09-01
abcr	AB270324-5 g	2-Iodo-6-nitro-4-(trifluoromethyl)aniline; 95%	543740-74-5		5g	€821.00	2022-09-01
TRC	I706368-50mg	2-Iodo-6-nitro-4-(trifluoromethyl)aniline	543740-74-5		50mg	$ 50.00	2022-06-04
TRC	I706368-100mg	2-Iodo-6-nitro-4-(trifluoromethyl)aniline	543740-74-5		100mg	$ 65.00	2022-06-04